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Compound of Interest

Compound Name: 1-Fluoro-2-iodoethane

Cat. No.: B1294473

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of 1-Fluoro-2-iodoethane.

This document provides critical safety and logistical information for the handling and disposal of
1-Fluoro-2-iodoethane, a highly flammable and toxic halogenated hydrocarbon. Adherence to
these protocols is essential to ensure personnel safety and regulatory compliance in a
laboratory setting.

Immediate Safety and Hazard Information

1-Fluoro-2-iodoethane is a hazardous chemical that requires stringent safety measures. It is
classified as toxic if swallowed, in contact with skin, or inhaled, and it can cause skin and
serious eye irritation.[1][2] Furthermore, it is a highly flammable liquid and vapor.[3]

Quantitative Data Summary
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Property Value Source
CAS Number 762-51-6 [4]
Molecular Formula C2H4FI [2][5]
Molecular Weight 173.96 g/mol [2]
Colorless to light yellow clear
Appearance -
liquid
Boiling Point 98-102 °C [5][6]
Flash Point 16.2 °C [5]1[6]
Density 2.136 g/cm3 at 25 °C [51[6]
Store at 2-8°C in a well-
Storage ventilated place. Keep

container tightly closed.[4]

GHS Hazard Statements

H225: Highly flammable liquid
and vaporH301.: Toxic if
swallowedH311: Toxic in
contact with skinH331: Toxic if
inhaledH315: Causes skin
irritationH319: Causes serious

eye irritation

[1]2]

Operational Plan: Step-by-Step Handling

Procedures

All handling of 1-Fluoro-2-iodoethane must be conducted within a certified chemical fume

hood to minimize inhalation exposure.[7]

1. Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The following PPE is mandatory

when handling 1-Fluoro-2-iodoethane:
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Hand Protection: Chemical-resistant gloves are required. Given the nature of halogenated
hydrocarbons, neoprene or nitrile gloves are recommended. Always inspect gloves for tears
or punctures before use.[8]

Eye Protection: Chemical safety goggles and a face shield are necessary to protect against
splashes.[9][10]

Body Protection: A flame-resistant lab coat and closed-toe, chemical-resistant shoes are
required.[10] For tasks with a higher risk of splashing, a chemical-resistant apron should be
worn over the lab coat.

Respiratory Protection: If there is a risk of inhalation despite working in a fume hood, a
NIOSH-certified respirator with an organic vapor cartridge is necessary.[11]

. Engineering Controls

Fume Hood: Always handle 1-Fluoro-2-iodoethane inside a properly functioning chemical
fume hood.[7]

Ventilation: Ensure the laboratory is well-ventilated.[1]

Safety Shower and Eyewash Station: An accessible and operational safety shower and
eyewash station are critical in case of accidental exposure.[12]

. Handling Protocol

Avoid Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot
surfaces. Use only non-sparking tools.[3]

Grounding: Ground and bond containers when transferring the material to prevent static
discharge.[3]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling.[1]

Spill Management: In case of a spill, evacuate the area and remove all ignition sources.
Absorb the spill with inert material such as sand or vermiculite and place it in a labeled,
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sealed container for disposal.[1]

Disposal Plan: Step-by-Step Waste Management

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Segregation

» 1-Fluoro-2-iodoethane is a halogenated organic compound and must be disposed of as
hazardous waste.[7]

e Crucially, do not mix halogenated organic waste with non-halogenated waste streams.[7]
This is to avoid complications and increased costs in the disposal process.

2. Waste Container

o Use a designated, clearly labeled, and leak-proof container for halogenated organic waste.

[7]
e The container must have a secure screw-top cap to prevent the escape of vapors.[7]
3. Labeling

o The waste container must be labeled "Hazardous Waste" and "Halogenated Organic Waste."

[7]
« List all chemical constituents and their approximate concentrations on the label.
4. Storage of Waste

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials and ignition sources, pending collection by a certified waste disposal
company.

Emergency Procedures
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« In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water.[3] Seek medical attention.

 In case of eye contact: Immediately flush the eyes with fresh running water for at least 15
minutes, holding the eyelids open.[1] Seek immediate medical attention.

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[13]

« If swallowed: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[13]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 1-Fluoro-2-iodoethane
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Caption: Workflow for the safe handling and disposal of 1-Fluoro-2-iodoethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-Fluoro-2-iodoethane]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-1-fluoro-2-iodoethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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